Stagonolide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Stagonolide is a natural product found in Stagonospora cirsii with data available.
Scientific Research Applications
Phytotoxic Properties and Potential as a Mycoherbicide
Stagonolide, a phytotoxic metabolite produced by the fungal pathogen Stagonospora cirsii, shows promise as a potential mycoherbicide for controlling perennial weeds like Cirsium arvense. Research has found that this compound and its variants (B-F) have differing effects on various plants, with this compound showing high toxicity to Cirsium arvense and weaker toxicity to other plants and protozoans. This selectivity in toxicity makes this compound a candidate for the development of targeted herbicides (Evidente et al., 2008).
Structural Activity Relationships and Herbicidal Potential
In another study, the structural activity relationships of stagonolides were analyzed, revealing the importance of specific structural features in their biological activity. This includes the oxidation state of certain functional groups, which affects their phytotoxicity and potential as a natural herbicide. These findings can aid in the rational design of new herbicides based on this compound structures (Dalinova et al., 2021).
Synthesis and Modification for Bioactivity
Research has also focused on the synthesis and structural revision of various stagonolides, such as this compound D, E, and F. These studies are crucial for understanding the molecular architecture of stagonolides and for the development of efficient synthetic routes. Such synthetic approaches can facilitate the production of stagonolides and their derivatives for further biological testing and potential agricultural applications (Vadhadiya et al., 2012); (Sabitha et al., 2010).
Properties
Molecular Formula |
C12H18O4 |
---|---|
Molecular Weight |
226.27 g/mol |
IUPAC Name |
(2R,3R,5E)-3-hydroxy-2-propyl-3,7,8,9-tetrahydro-2H-oxecine-4,10-dione |
InChI |
InChI=1S/C12H18O4/c1-2-6-10-12(15)9(13)7-4-3-5-8-11(14)16-10/h4,7,10,12,15H,2-3,5-6,8H2,1H3/b7-4+/t10-,12+/m1/s1 |
InChI Key |
LGMKFKSSLVELLO-STBQQDIQSA-N |
Isomeric SMILES |
CCC[C@@H]1[C@H](C(=O)/C=C/CCCC(=O)O1)O |
Canonical SMILES |
CCCC1C(C(=O)C=CCCCC(=O)O1)O |
Synonyms |
stagonolide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.